![molecular formula C9H20Cl2N2O B2509752 {6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride CAS No. 2095409-04-2](/img/structure/B2509752.png)
{6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“{6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride” is a chemical compound with the CAS Number: 2095409-04-2 . It has a molecular weight of 243.18 . The IUPAC name for this compound is (6-oxaspiro [4.5]decan-9-yl)hydrazine dihydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C9H18N2O.2ClH/c10-11-8-3-6-12-9(7-8)4-1-2-5-9;;/h8,11H,1-7,10H2;2*1H
. This code provides a specific representation of the molecular structure of the compound. Physical and Chemical Properties Analysis
“this compound” is a powder . The storage temperature is 4 degrees Celsius . Unfortunately, the boiling point was not available in the search results.Scientific Research Applications
Antimicrobial Properties
- The synthesis of bispiroheterocyclic systems involving {6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride has shown promising antimicrobial activities. These systems were compared with tetracycline, highlighting their potential in antimicrobial applications (Al-Ahmadi, 1996).
Diazaspiro and Tetrazaspiro Derivative Synthesis
- The compound has been used in the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives. These derivatives have applications in creating structurally diverse molecules for various research purposes (Farag, Elkholy, & Ali, 2008).
Potential Anticancer Agents
- A study involved using this compound in synthesizing new heterocyclic carbohydrazides and related compounds, showing potential as anticancer agents. These compounds displayed activity against various leukemia cell lines (Mansour, Eid, & Khalil, 2003).
Novel Oxazin Analogs Synthesis
- This compound has been utilized in the synthesis of novel oxazin analogs of Thio-4-azaspiro[4.5]decan-3-one. These compounds have shown moderate to good antimicrobial activity against various microbes, suggesting their significance in developing new antimicrobial agents (Singh, Srivastava, Tiwari, & Srivastava, 2021).
Aphicidal and Insecticidal Activity
- Echingridimer A, an oxaspiro dimeric sesquiterpenoid with a 6/6/5/6/6 fused ring system from Echinops grijissi, which includes the {6-Oxaspiro[4.5]decan-9-yl} structure, exhibited strong aphicidal activity and remarkable insecticide activity against a broad range of aphids. This suggests its potential use as a biobased insecticide (Liu et al., 2019).
Safety and Hazards
The safety information for “{6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride” includes several hazard statements: H315, H319, H335 . The precautionary statements include: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . The GHS pictograms indicate that it is a warning (GHS07) .
Properties
IUPAC Name |
6-oxaspiro[4.5]decan-9-ylhydrazine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.2ClH/c10-11-8-3-6-12-9(7-8)4-1-2-5-9;;/h8,11H,1-7,10H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYEHOEAPSANYIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CC(CCO2)NN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.